Electrochemical formation of MnIII-peroxo complexes supported by pentadentate amino pyridine and imidazole ligands†

Chemical Communications Pub Date: 2013-04-30 DOI: 10.1039/C3CC41300D

Abstract

A novel and efficient method for preparing [MnIII(O2)(L)]+ complexes using electrochemically generated superoxide is reported, with the reaction probed by low temperature electronic absorption and electron paramagnetic resonance spectroscopic techniques.

Graphical abstract: Electrochemical formation of MnIII-peroxo complexes supported by pentadentate amino pyridine and imidazole ligands
Recommended Literature